6-((2-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• Molecular Formula: C28H19BrF2N6O2S
• Molecular Weight: 621.46
• IUPAC Name: 6-[2-[5-(4-bromophenyl)-3-(4-fluorophenyl)-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-1-(4-fluorophenyl)-5H-pyrazolo[3,4-d]pyrimidin-4-one
• InChI: InChI=1S/C28H19BrF2N6O2S/c29-18-5-1-16(2-6-18)23-13-24(17-3-7-19(30)8-4-17)37(35-23)25(38)15-40-28-33-26-22(27(39)34-28)14-32-36(26)21-11-9-20(31)10-12-21/h1-12,14,24H,13,15H2,(H,33,34,39)
• InChI Key: KQQRHJARAAZKCT-UHFFFAOYSA-N
• SMILES: C1C(N(N=C1C2=CC=C(C=C2)Br)C(=O)CSC3=NC4=C(C=NN4C5=CC=C(C=C5)F)C(=O)N3)C6=CC=C(C=C6)F
• solubility: not available
• CAS No.: 534593-38-9

Description

6-((2-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one is a useful research compound. Its molecular formula is C28H19BrF2N6O2S and its molecular weight is 621.46. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-5-Lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their cytotoxic and 5-lipoxygenase inhibition activities. These compounds displayed significant activity against various cancer cell lines and were shown to inhibit 5-lipoxygenase, suggesting their potential use in cancer treatment and anti-inflammatory applications. The structure-activity relationship (SAR) analysis provided insights into the molecular features contributing to their biological activities (Rahmouni et al., 2016).

Anti-Lung Cancer Activity

Another study focused on fluoro-substituted benzo[b]pyran derivatives, which upon further modification led to the synthesis of compounds with notable anticancer activity against lung cancer. These compounds were tested against human cancer cell lines, showcasing their potential as therapeutic agents for treating lung cancer at lower concentrations compared to standard drugs (Hammam et al., 2005).

Herbicidal Activity

The herbicidal activity of novel pyrazolopyrimidin-4(5H)-ones was also investigated, demonstrating good inhibition activities against certain plant species. This suggests their potential application in agriculture for controlling weed growth, thereby contributing to crop management strategies (Luo et al., 2017).

Antimicrobial Additives

Research into the antimicrobial properties of pyrimidine derivatives incorporated into polyurethane varnish and printing ink paste revealed that these compounds exhibit strong antimicrobial effects. This finding indicates their potential use as antimicrobial additives in surface coatings and printing inks to prevent microbial growth (El‐Wahab et al., 2015).

Neuroinflammation Imaging

Novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their ability to bind the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This research suggests the potential of these compounds for use in imaging studies related to neuroinflammation, contributing to the understanding and diagnosis of neurodegenerative disorders (Damont et al., 2015).